Cas no 2248304-04-1 (INDEX NAME NOT YET ASSIGNED)

INDEX NAME NOT YET ASSIGNED structure
INDEX NAME NOT YET ASSIGNED structure
Product Name:INDEX NAME NOT YET ASSIGNED
CAS No:2248304-04-1
MF:C8H15NO3
MW:173.209602594376
CID:5965966
PubChem ID:137940763
Update Time:2025-05-20

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-(aminomethyl)oxolane-3-carboxylate
    • EN300-6507969
    • 2248304-04-1
    • INDEX NAME NOT YET ASSIGNED
    • Inchi: 1S/C8H15NO3/c1-2-11-8(10)6-3-4-12-7(6)5-9/h6-7H,2-5,9H2,1H3
    • InChI Key: BPKXCGBTKQPAJT-UHFFFAOYSA-N
    • SMILES: O1CCC(C(=O)OCC)C1CN

Computed Properties

  • Exact Mass: 173.10519334g/mol
  • Monoisotopic Mass: 173.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 61.6Ų

Experimental Properties

  • Density: 1.091±0.06 g/cm3(Predicted)
  • Boiling Point: 246.3±20.0 °C(Predicted)
  • pka: 9.47±0.29(Predicted)

INDEX NAME NOT YET ASSIGNED Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6507969-0.05g
ethyl 2-(aminomethyl)oxolane-3-carboxylate
2248304-04-1 95.0%
0.05g
$912.0 2025-03-14
Enamine
EN300-6507969-0.1g
ethyl 2-(aminomethyl)oxolane-3-carboxylate
2248304-04-1 95.0%
0.1g
$956.0 2025-03-14
Enamine
EN300-6507969-0.25g
ethyl 2-(aminomethyl)oxolane-3-carboxylate
2248304-04-1 95.0%
0.25g
$999.0 2025-03-14
Enamine
EN300-6507969-0.5g
ethyl 2-(aminomethyl)oxolane-3-carboxylate
2248304-04-1 95.0%
0.5g
$1043.0 2025-03-14
Enamine
EN300-6507969-1.0g
ethyl 2-(aminomethyl)oxolane-3-carboxylate
2248304-04-1 95.0%
1.0g
$1086.0 2025-03-14
Enamine
EN300-6507969-2.5g
ethyl 2-(aminomethyl)oxolane-3-carboxylate
2248304-04-1 95.0%
2.5g
$2127.0 2025-03-14
Enamine
EN300-6507969-5.0g
ethyl 2-(aminomethyl)oxolane-3-carboxylate
2248304-04-1 95.0%
5.0g
$3147.0 2025-03-14
Enamine
EN300-6507969-10.0g
ethyl 2-(aminomethyl)oxolane-3-carboxylate
2248304-04-1 95.0%
10.0g
$4667.0 2025-03-14

Additional information on INDEX NAME NOT YET ASSIGNED

Introduction to Compound with CAS No. 2248304-04-1 and Product Name: INDEX NAME NOT YET ASSIGNED

The compound with the CAS number 2248304-04-1 is a chemical entity that has garnered significant attention in the field of pharmaceutical research and development. Despite the current absence of an official product name, this compound has shown promising potential in various biochemical applications. Its molecular structure and chemical properties make it a subject of intense study, particularly in the context of drug discovery and therapeutic interventions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the interactions between this compound and biological targets. The structural features of CAS No. 2248304-04-1 suggest that it may exhibit inhibitory effects on certain enzymes and receptors, which are critical in modulating cellular pathways associated with diseases such as cancer, inflammation, and neurodegeneration. These findings are supported by preliminary in vitro studies that highlight its binding affinity and selectivity towards specific biomarkers.

In the realm of drug development, the synthesis and optimization of novel compounds are pivotal for addressing unmet medical needs. The chemical framework of 2248304-04-1 presents an opportunity for medicinal chemists to explore derivative structures that could enhance its pharmacological profile. By leveraging modern synthetic methodologies, researchers aim to develop analogs with improved solubility, bioavailability, and target specificity. Such efforts are aligned with the broader goals of precision medicine, where tailored therapeutic agents are designed to interact selectively with disease-related pathways.

The significance of this compound is further underscored by its potential applications in biomarker discovery and diagnostic assays. Its unique chemical signature allows for the development of high-throughput screening platforms that can rapidly identify novel drug candidates. Additionally, its interaction with biological molecules provides insights into mechanistic pathways, which are essential for understanding disease progression and developing effective treatment strategies.

As research progresses, the integration of artificial intelligence (AI) and machine learning (ML) techniques is revolutionizing the way compounds like CAS No. 2248304-04-1 are studied. These technologies enable the prediction of molecular properties and virtual screening of potential drug candidates, significantly reducing the time and cost associated with traditional experimental approaches. The combination of experimental data with AI-driven insights has already led to several breakthroughs in identifying novel therapeutic agents.

The pharmaceutical industry is also focusing on sustainable practices in drug development, recognizing the environmental impact of synthetic processes. The exploration of green chemistry principles has led to the adoption of eco-friendly solvents and catalytic systems, which minimize waste generation and energy consumption. The synthesis of INDEX NAME NOT YET ASSIGNED adheres to these principles, ensuring that its production is both efficient and environmentally responsible.

Future studies on CAS No. 2248304-04-1 will likely expand into preclinical evaluations to assess its safety profile and efficacy in animal models. These studies are crucial for determining the feasibility of translating laboratory findings into clinical applications. Collaborative efforts between academic institutions, biotechnology firms, and regulatory agencies will be essential in navigating the complex regulatory landscape and ensuring that promising compounds like this one reach patients in need.

The broader implications of this research extend beyond individual therapeutic interventions. By advancing our understanding of molecular interactions at a fundamental level, studies on 2248304-04-1 contribute to the collective knowledge that drives innovation across multiple disciplines. This interdisciplinary approach fosters collaboration between chemists, biologists, pharmacologists, and clinicians, ultimately accelerating the pace at which new treatments are developed.

In conclusion, the compound identified by CAS No. 2248304-04-1 represents a significant advancement in pharmaceutical research. While its official product name remains undisclosed, its potential applications in drug discovery, biomarker identification, and sustainable chemistry highlight its importance in addressing global health challenges. As research continues to evolve, this compound will serve as a cornerstone for developing next-generation therapeutics that improve patient outcomes worldwide.

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd